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Cat. No.: B13017813
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Introduction and Strategic Importance

In the landscape of drug discovery and materials science, the availability of densely
functionalized, synthetically versatile building blocks is paramount. 2-Formyl-3-iodobenzoic
acid emerges as a molecule of high strategic value. Its architecture incorporates three distinct
and orthogonally reactive functional groups:

o Aryl lodide (C3-Position): Serves as a premier functional handle for a vast array of transition-
metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck, Buchwald-
Hartwig), enabling the facile introduction of carbon, nitrogen, and oxygen-based substituents.

[1]

o Formyl (Aldehyde) Group (C2-Position): A versatile electrophile for nucleophilic additions,
reductive aminations, Wittig reactions, and condensations, crucial for chain extension and
the formation of heterocyclic rings.

o Carboxylic Acid (C1-Position): Functions as a powerful directing group in its synthesis (vide
infra), a key site for amide and ester formation, and a handle for modulating physicochemical
properties such as solubility.
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This guide will navigate the synthesis, characterization, and synthetic utility of this compound,

providing researchers with the foundational knowledge to leverage its potential in their

programs. While a dedicated CAS number for 2-Formyl-3-iodobenzoic acid is not found in

major chemical databases, its isomers such as 3-Formyl-2-iodobenzoic acid (CAS 921620-77-
1) and 3-Formyl-5-iodobenzoic acid (CAS 1289015-17-3) are known, underscoring the
feasibility of its existence and synthesis.[2][3]

Physicochemical and Safety Data

The properties of 2-Formyl-3-iodobenzoic acid can be predicted based on its structure and

comparison with its known isomers.

Property Value | Description Source | Rationale
_ Inferred from major chemical
CAS Number Not Assigned
catalogs
Molecular Formula CsHslOs3 -
Molecular Weight 276.03 g/mol [2]
Predicted to be a white to off- _
Appearance . ) Analogy to isomers[4]
white solid
) ) To be determined
Melting Point ) -
experimentally
Predicted to be soluble in
N organic solvents (e.g., MeOH, ]
Solubility Analogy to isomers[5]

CHCIs), sparingly soluble in
water

Hazard Statements

H302, H315, H319, H335
(Assumed)

Based on isomers[3]

Precautionary Codes

P261, P264, P280,
P302+P352,
P305+P351+P338 (Assumed)

Based on isomers[3]
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Safety Profile: As a novel compound, 2-Formyl-3-iodobenzoic acid should be handled with
care in a well-ventilated fume hood, using appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. Based on the hazard profile of its isomers, it
should be considered harmful if swallowed, a skin and serious eye irritant, and may cause
respiratory irritation.[3]

Synthesis and Mechanistic Considerations

The absence of a commercial source necessitates a de novo synthesis. The most chemically
sound and regioselective approach is the directed ortho-metalation (DoM) of 3-iodobenzoic
acid.

Proposed Synthetic Route: Directed ortho-Metalation

Directed ortho-metalation is a powerful strategy where a functional group directs deprotonation
of the adjacent ortho position with a strong base, creating a nucleophilic aryl anion that can be
trapped by an electrophile.[6] The carboxylic acid is an excellent directing group after in-situ
deprotonation.
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Step 1: Directed ortho-Metalation

3-lodobenzoic Acid
(CAS: 618-51-9)

Deprotonation

1. s-BuLi or LDA, THF
2. Anhydrous conditions, -78 °C

orms aryl anion

(transient)

(Ortho-lithiated Intermediate)

Nucleophilic Attack

Step 2: Electrophilic Quench

N,N-Dimethylformamide (DMF)
(Formylating agent)

(Crude Product Mixture)

Protonation & Isolation

Step 3: Work-up & Purification

1. Aqueous Acid (e.g., 1M HCI)
2. Extraction (e.g., EtOAc)

3. Column Chromatography

(2-Formyl-3-iodobenzoic Acid)

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Formyl-3-iodobenzoic acid via Directed ortho-Metalation.
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Causality and Experimental Insight:

» Choice of Base: Strong, sterically hindered bases like sec-butyllithium (s-BuLi) or lithium
diisopropylamide (LDA) are required to deprotonate the aromatic C-H bond, which is
significantly less acidic than the carboxylic acid proton. The reaction is performed at -78 °C
to prevent side reactions and decomposition of the highly reactive organolithium species.

o Solvent: Anhydrous tetrahydrofuran (THF) is the solvent of choice as it is aprotic and
effectively solvates the lithium cation.

o Electrophile: N,N-Dimethylformamide (DMF) is used as the formylating agent. The aryl anion
attacks the electrophilic carbonyl carbon of DMF.

o Work-up: An acidic work-up is critical to protonate the intermediate alkoxide and the
carboxylate, yielding the final neutral product.

Applications in Drug Discovery & Synthesis

The trifunctional nature of 2-Formyl-3-iodobenzoic acid makes it a powerful platform for
generating molecular diversity. A logical workflow would involve leveraging the most robust
reaction (cross-coupling) first, followed by derivatization of the other handles.

Phase 1: Core Modification

Suzuki Coupling

(R-B(OH)2) / Pd Catalyst Phase 2: Diversity Generation

Reductive Amination
(RINH2) / NaBH(OAc)s ) |

Drug-like
- Candidate Library

Biaryl / Alkynyl / Aniline
Intermediate

2-Formyl-3-i ic Acid ) (" sonogashira Coupling |
(Scaffold) ) QR-CECH) 1/ Pd, Cu Catalysts
Amide Coupling

l (R"NHz) / HATU, EDCI

rtwig
/ Pd Catalyst
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Click to download full resolution via product page
Caption: Workflow for generating a diverse chemical library from the core scaffold.

This sequential functionalization strategy allows for the rapid exploration of chemical space
around a core scaffold, a key process in hit-to-lead optimization.[7] For example, iodinated
benzoic acids are precursors for radio-imaging agents and have been used to synthesize
compounds with potential anti-stroke properties.[8]

Experimental Protocols

This section provides a detailed, self-validating protocol for the proposed synthesis.

Synthesis of 2-Formyl-3-iodobenzoic Acid

Materials:

3-lodobenzoic acid (CAS 618-51-9)[9]

e sec-Butyllithium (s-BuLi), 1.4 M in cyclohexane
e N,N-Dimethylformamide (DMF), anhydrous

o Tetrahydrofuran (THF), anhydrous

e Hydrochloric acid (HCI), 1 M aqueous solution
o Ethyl acetate (EtOAC)

e Brine (saturated NaCl solution)

e Magnesium sulfate (MgS0Oa4), anhydrous

« Silica gel for column chromatography
Procedure:

e Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic
stir bar, a thermometer, and a nitrogen inlet, add 3-iodobenzoic acid (1.0 eq).
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 Dissolution: Add anhydrous THF (approx. 0.1 M concentration) and stir to dissolve.

e Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Causality: Low
temperature is essential to maintain the stability of the organolithium intermediates and
control the reaction rate.

» Deprotonation: Slowly add s-BulLi (2.2 eq) dropwise via syringe, ensuring the internal
temperature does not exceed -70 °C. Stir the resulting slurry for 2 hours at -78 °C. Causality:
The first equivalent of base deprotonates the carboxylic acid, and the second deprotonates
the C2 position. A slight excess ensures complete reaction.

o Electrophilic Quench: Add anhydrous DMF (3.0 eq) dropwise, again maintaining the
temperature below -70 °C. After the addition is complete, allow the reaction to stir at -78 °C
for 1 hour, then slowly warm to room temperature overnight.

o Work-up: Cool the reaction to 0 °C in an ice bath and cautiously quench by the slow addition
of 1 M HCI until the pH is ~2. Causality: This step protonates the alkoxide and carboxylate
and neutralizes any remaining base.

o Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).
Combine the organic layers, wash with water and then brine, dry over anhydrous MgSOQOa,
and filter.

 Purification: Concentrate the filtrate under reduced pressure. The crude residue should be
purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient)
to yield the pure 2-Formyl-3-iodobenzoic acid.

» Validation: Characterize the final product by *H NMR, 13C NMR, and LC-MS to confirm its
structure, purity, and identity.

Conclusion

2-Formyl-3-iodobenzoic acid represents a powerful and underutilized scaffold for synthetic
and medicinal chemistry. Its trifunctional nature permits a diverse range of chemical
transformations in a controlled, sequential manner. While not commercially available, this guide
demonstrates that its synthesis is readily achievable through established organometallic
techniques like directed ortho-metalation. By providing a detailed synthetic protocol and
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outlining its potential in building complex molecular architectures, this document serves as a
valuable resource for researchers aiming to innovate in drug discovery and advanced
materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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